Cas no 254729-95-8 (1H-Pyrrole-2-carbaldehyde)

1H-Pyrrole-2-carbaldehyde structure

Product Name:1H-Pyrrole-2-carbaldehyde

CAS No:254729-95-8

Molecular Formula:C₅H₅NO

Molecular Weight:95.0993

CID:67259

1H-Pyrrole-2-carbaldehyde Properties

Names and Identifiers

- 1H-Pyrrole-2-carbaldehyde
- PYRROLE-2-CARBOXALDEHYDE
- 1H-Pyrrole-2-carboxaldehyde
- 2-Formylpyrrole
- 2-Pyrrolecarbaldehyde
- 2-Pyrrolecarboxaldehyde
- 2-Pyrrolylcarboxaldehyde
- Pyrrole-2-aldehyde
- Pyrrole-2-carbaldehyde
- 2-Pyrrolecarboxaldehyderadical ion(1-)
- +Expand
- InChIKey： ZSKGQVFRTSEPJT-UHFFFAOYSA-N
- Inchi： 1S/C5H5NO/c7-4-5-2-1-3-6-5/h1-4,6H
- SMILES： N1C=CC=C1C=O

Computed Properties

Exact Mass: 95.037114g/mol
Surface Charge: 0
XLogP3: 0.6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 95.037114g/mol
Monoisotopic Mass: 95.037114g/mol
Topological Polar Surface Area: 32.9Å²
Heavy Atom Count: 7
Complexity: 72.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.82720
PSA: 32.86000
Flash Point: 107 °C

1H-Pyrrole-2-carbaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AF64042-10g	1H-Pyrrole-2-carboxaldehyde,radical ion(1-) (9CI)	254729-95-8	97%	10g	$1080.00	2024-04-20
eNovation Chemicals LLC	D640550-100g	1H-Pyrrole-2-carbaldehyde	254729-95-8	95%	100g	$800

1H-Pyrrole-2-carbaldehyde Related Literature

1. Divergent synthesis of pyrrole carboxamides from pyrrole carboxaldehyde and formamides/amines via oxidative amidation involving pyrrole acyl radicals

Joydev K. Laha,Surabhi Panday,J. Patrick Weber,Martin Breugst Chem. Commun. 2023 59 10259
2. Divergent synthesis of pyrrole carboxamides from pyrrole carboxaldehyde and formamides/amines via oxidative amidation involving pyrrole acyl radicals

Joydev K. Laha,Surabhi Panday,J. Patrick Weber,Martin Breugst Chem. Commun. 2023 59 10259
3. Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles

Jennifer A. Melanson,Carlotta Figliola,Deborah A. Smithen,Aleksandra K. Kajetanowicz,Alison Thompson Org. Biomol. Chem. 2017 15 144
4. Programmed synthesis of triarylnitroimidazoles via sequential cross-coupling reactions

Gaurav Raina,Prakash Kannaboina,Nagaraju Mupparapu,Sushil Raina,Qazi Naveed Ahmed,Parthasarathi Das Org. Biomol. Chem. 2019 17 2134
5. Construction of benzo-fused indolizines, pyrrolo[1,2-a]quinolines via alkyne–carbonyl metathesis

Maloy Nayak,Ikyon Kim Org. Biomol. Chem. 2015 13 9697
6. Bis[pyrrolyl Ru(ii)] triads: a new class of photosensitizers for metal–organic photodynamic therapy

Deborah A. Smithen,Susan Monro,Mitch Pinto,John Roque,Roberto M. Diaz-Rodriguez,Huimin Yin,Colin G. Cameron,Alison Thompson,Sherri A. McFarland Chem. Sci. 2020 11 12047
7. A domino annulation approach to 3,4-diacylpyrrolo[1,2-a]pyrazines: decoration of pyrazine units

Anuradha Dagar,Yohan Seo,Wan Namkung,Ikyon Kim Org. Biomol. Chem. 2020 18 3324
8. 2-Formylpyrrole natural products: origin, structural diversity, bioactivity and synthesis

James?M. Wood,Daniel P. Furkert,Margaret A. Brimble Nat. Prod. Rep. 2019 36 289
9. Integration of oxidative arylation with sulfonyl migration: one-pot tandem synthesis of densely functionalized (NH)-pyrroles

Joydev K. Laha,Shubhra Sharma,Rohan A. Bhimpuria,Neetu Dayal,Gurudutt Dubey,Prasad V. Bharatam New J. Chem. 2017 41 8791
10. The influence of ionic liquids on the Knoevenagel condensation of 1H-pyrrole-2-carbaldehyde with phenyl acetonitriles – cytotoxic 3-substituted-(1H-pyrrol-2-yl)acrylonitriles

Ahmed Al Otaibi,Christopher P. Gordon,Jayne Gilbert,Jennette A. Sakoff,Adam McCluskey RSC Adv. 2014 4 19806

254729-95-8 (1H-Pyrrole-2-carbaldehyde) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:254729-95-8)1H-Pyrrole-2-carbaldehyde

Purity:99.9%

Quantity:200kg

Price($):discuss personally